Cas no 2229347-67-3 (2-(2,6-difluoro-3-methylphenyl)ethanethioamide)

• Product Name: 2-(2,6-difluoro-3-methylphenyl)ethanethioamide
• CAS No: 2229347-67-3
• MF: C₉H₉F₂NS
• MW: 201.236267805099
• CID: 5810890
• PubChem ID: 165624615
• Update Time: 2025-05-25

2-(2,6-difluoro-3-methylphenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluoro-3-methylphenyl)ethanethioamide
• EN300-1780662
• 2229347-67-3

• Inchi： 1S/C9H9F2NS/c1-5-2-3-7(10)6(9(5)11)4-8(12)13/h2-3H,4H2,1H3,(H2,12,13)
• InChI Key： JJKYAICVLKGUSK-UHFFFAOYSA-N
• SMILES： S=C(CC1C(=CC=C(C)C=1F)F)N

Computed Properties

• Exact Mass: 201.04237679g/mol
• Monoisotopic Mass: 201.04237679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-(2,6-difluoro-3-methylphenyl)ethanethioamide

Comprehensive Overview of 2-(2,6-Difluoro-3-methylphenyl)ethanethioamide (CAS No. 2229347-67-3): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 2-(2,6-difluoro-3-methylphenyl)ethanethioamide (CAS No. 2229347-67-3) has emerged as a compound of significant interest due to its unique structural features and potential applications. This thioamide derivative, characterized by its difluoromethylphenyl backbone, is increasingly studied for its role in drug discovery and material science. Researchers and industry professionals are actively exploring its synthesis, reactivity, and utility in medicinal chemistry, making it a focal point in modern chemical innovation.

The compound's molecular structure incorporates both fluorine substituents and a thioamide functional group, which contribute to its distinct physicochemical properties. Fluorine atoms are known to enhance bioavailability and metabolic stability, while the thioamide moiety offers versatility in hydrogen bonding and chelation. These attributes make 2-(2,6-difluoro-3-methylphenyl)ethanethioamide a promising candidate for targeted therapeutics, particularly in areas such as enzyme inhibition and receptor modulation. Recent studies highlight its potential in addressing antibiotic resistance and cancer research, aligning with global health priorities.

From a synthetic perspective, the preparation of CAS No. 2229347-67-3 involves multi-step organic transformations, often starting from commercially available 2,6-difluoro-3-methylbenzaldehyde. Key steps include Wittig reactions, thionation, and selective fluorination, which require precise control to achieve high yields and purity. The compound's stability under ambient conditions and solubility profile in polar solvents further enhance its practicality for laboratory and industrial use. As demand grows for fluorinated building blocks, this compound has garnered attention in high-throughput screening and combinatorial chemistry.

Beyond pharmaceuticals, 2-(2,6-difluoro-3-methylphenyl)ethanethioamide is being investigated for applications in agrochemicals and functional materials. Its ability to act as a ligand in coordination chemistry opens doors for designing metal-organic frameworks (MOFs) and catalysts. Environmental scientists are also examining its biodegradability and eco-toxicity, addressing concerns about sustainable chemistry. These interdisciplinary studies reflect the compound's adaptability to emerging trends like green synthesis and circular economy principles.

In the context of market trends, the global demand for fluorinated compounds is projected to rise, driven by advancements in precision medicine and electronic materials. CAS No. 2229347-67-3 is positioned to play a pivotal role, with patent filings and academic publications citing its utility in next-generation therapeutics. Frequently searched questions such as "How does fluorination improve drug efficacy?" or "What are the applications of thioamides in catalysis?" underscore the public's growing curiosity about this compound's potential.

To conclude, 2-(2,6-difluoro-3-methylphenyl)ethanethioamide represents a convergence of chemical ingenuity and practical utility. Its exploration aligns with broader scientific goals, including the development of safer pharmaceuticals and innovative materials. As research progresses, this compound is likely to feature prominently in discussions about molecular design and technological breakthroughs, solidifying its place in the chemical landscape of the 21st century.